Cas no 55153-20-3 (Benzoic acid, 3-methyl-, 2-oxo-2-phenylethyl ester)

• Product Name: Benzoic acid, 3-methyl-, 2-oxo-2-phenylethyl ester
• CAS No: 55153-20-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1594825
• PubChem ID: 570678
• Update Time: 2025-04-21

Benzoic acid, 3-methyl-, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-, 2-oxo-2-phenylethyl ester
• 3-Methylbenzoic acid phenacyl ester
• phenacyl 3-methylbenzoate
• AKOS005427295
• 55153-20-3
• STK285394
• DB-315494
• DTXSID70341154
• 2-Oxo-2-phenylethyl 3-methylbenzoate #
• YWTZIPIBXULXBW-UHFFFAOYSA-N
• SCHEMBL13310728
• 2-Oxo-2-phenylethyl 3-methylbenzoate

• Inchi： 1S/C16H14O3/c1-12-6-5-9-14(10-12)16(18)19-11-15(17)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： YWTZIPIBXULXBW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(C)=C1)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37